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Compound of Interest

Compound Name: WM-3835

Cat. No.: B8140561 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

WM-3835 is a potent and specific small molecule inhibitor of the histone acetyltransferase

HBO1 (KAT7 or MYST2).[1] Inhibition of HBO1 has been shown to suppress the proliferation of

various cancer cells, including osteosarcoma and castration-resistant prostate cancer (CRPC),

primarily by inducing apoptosis.[1][2][3][4] Apoptosis, or programmed cell death, is a critical

process for tissue homeostasis, and its dysregulation is a hallmark of cancer. A key biochemical

indicator of late-stage apoptosis is the extensive fragmentation of genomic DNA by cellular

endonucleases.[5][6][7]

The Terminal deoxynucleotidyl transferase (TdT) dUTP Nick-End Labeling (TUNEL) assay is a

widely used and robust method for detecting this DNA fragmentation in situ.[6][8] The assay

relies on the TdT enzyme to catalyze the addition of labeled dUTPs to the 3'-hydroxyl (3'-OH)

ends of cleaved DNA fragments.[6][9] This allows for the specific identification and

quantification of apoptotic cells, either through fluorescence microscopy or flow cytometry.[5][7]

These application notes provide a detailed protocol for treating cultured cancer cells with WM-
3835 and subsequently quantifying the apoptotic response using a fluorescent TUNEL assay.

Mechanism of WM-3835-Induced Apoptosis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8140561?utm_src=pdf-interest
https://www.benchchem.com/product/b8140561?utm_src=pdf-body
https://www.medchemexpress.com/wm-3835.html
https://www.medchemexpress.com/wm-3835.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9884225/
https://www.thno.org/v11p4599.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7978299/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2295206/
https://en.wikipedia.org/wiki/TUNEL_assay
https://info.gbiosciences.com/blog/detection-of-apoptosis-by-tunel-assay
https://en.wikipedia.org/wiki/TUNEL_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC8533694/
https://en.wikipedia.org/wiki/TUNEL_assay
https://www.creative-bioarray.com/support/tunel-apoptosis-assay-fluorescent.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2295206/
https://info.gbiosciences.com/blog/detection-of-apoptosis-by-tunel-assay
https://www.benchchem.com/product/b8140561?utm_src=pdf-body
https://www.benchchem.com/product/b8140561?utm_src=pdf-body
https://www.benchchem.com/product/b8140561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8140561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


WM-3835 induces apoptosis by inhibiting the enzymatic activity of HBO1.[1] HBO1 is a histone

acetyltransferase that primarily acetylates H3 and H4 histones, leading to changes in chromatin

structure and gene expression.[3][4] Inhibition of HBO1 leads to a downstream cascade of

events culminating in the activation of the intrinsic apoptosis pathway. This process involves

the activation of key executioner caspases, such as caspase-3 and caspase-9, and the

cleavage of poly (ADP-ribose) polymerase (PARP).[2][3] The activation of these caspases is

the primary mechanism of WM-3835-induced cytotoxicity.[2] The subsequent activation of

endonucleases results in the DNA fragmentation detected by the TUNEL assay.
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Experimental Workflow

1. Seed Cells
in 96-well plate

2. Treat with WM-3835
(e.g., 24-72h)

3. Fix & Permeabilize
(PFA, Triton X-100)

4. TUNEL Reaction
(TdT Enzyme + Labeled dUTP)

5. Counterstain Nuclei
(e.g., DAPI)

6. Image & Analyze
(Fluorescence Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8140561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8140561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

